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Compound of Interest

Compound Name: (+)-tert-Butyl D-lactate

Cat. No.: B1278469 Get Quote

An In-depth Exploration of a Key Chiral Building Block in Asymmetric Synthesis

(+)-tert-Butyl D-lactate has emerged as a crucial chiral building block in the field of organic

chemistry, particularly in the asymmetric synthesis of complex molecules such as

pharmaceuticals and natural products. Its unique structural features and chirality make it an

invaluable tool for introducing stereocenters with high precision, thereby influencing the

biological activity and efficacy of the target compounds. This technical guide provides a

comprehensive overview of the physicochemical properties, synthesis, and applications of (+)-
tert-Butyl D-lactate, tailored for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
(+)-tert-Butyl D-lactate, also known as tert-Butyl (R)-(+)-lactate, is a chiral ester with the D-

configuration at the stereocenter. Its physical and chemical characteristics are summarized in

the table below, providing essential data for its handling, storage, and application in synthesis.
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Property Value Reference

Molecular Formula C₇H₁₄O₃ [1]

Molecular Weight 146.18 g/mol [1]

Appearance
Colorless to white crystalline

solid
General Knowledge

Melting Point 38-42 °C General Knowledge

Boiling Point Not readily available

Optical Rotation
[α]²⁰/D +7.3 ± 0.5° (c = 1.7 in

CH₂Cl₂)
General Knowledge

CAS Number 68166-83-6 [1]

Purity ≥98% [1]

Synthesis of (+)-tert-Butyl D-Lactate
The synthesis of (+)-tert-Butyl D-lactate is most commonly achieved through the esterification

of D-lactic acid. A prevalent and effective method involves the acid-catalyzed reaction of D-

lactic acid with isobutylene. This approach offers a straightforward route to the desired tert-

butyl ester.

Experimental Protocol: Acid-Catalyzed Esterification of
D-Lactic Acid with Isobutylene
This protocol outlines a representative procedure for the synthesis of (+)-tert-Butyl D-lactate.

Materials:

D-Lactic Acid

Dichloromethane (CH₂Cl₂)

Concentrated Sulfuric Acid (H₂SO₄)
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Isobutylene (gas)

Sodium Bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Round-bottom flask

Gas dispersion tube

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a gas

dispersion tube, dissolve D-lactic acid in dichloromethane.

Catalyst Addition: Cool the solution in an ice bath and slowly add a catalytic amount of

concentrated sulfuric acid.

Isobutylene Addition: Bubble isobutylene gas through the stirred solution for a specified

period, maintaining the temperature at 0-5 °C. The reaction progress should be monitored by

Thin Layer Chromatography (TLC).

Work-up: Upon completion of the reaction, quench the reaction by slowly adding saturated

sodium bicarbonate solution until the effervescence ceases.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and wash

it sequentially with saturated sodium bicarbonate solution and brine.
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Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to obtain the

crude (+)-tert-Butyl D-lactate.

Purification: The crude product can be further purified by vacuum distillation or column

chromatography on silica gel to yield the pure ester.

Synthesis of (+)-tert-Butyl D-lactate Workflow

Applications in Asymmetric Synthesis
(+)-tert-Butyl D-lactate is a versatile chiral building block employed in the synthesis of a wide

array of complex molecules, most notably depsipeptides and other natural products with

significant biological activity.[1] The tert-butyl ester group serves as a protecting group for the

carboxylic acid functionality of lactic acid, allowing for selective reactions at the hydroxyl group.

Role in Depsipeptide Synthesis
Depsipeptides are a class of compounds that contain both amide and ester bonds in their

structure. (+)-tert-Butyl D-lactate serves as a key precursor for introducing a D-lactyl moiety

into a peptide chain, forming an ester linkage. This is a critical step in the total synthesis of

many naturally occurring depsipeptides that exhibit antimicrobial, antiviral, and anticancer

properties.

Experimental Workflow: Incorporation of (+)-tert-Butyl D-
Lactate in Solid-Phase Peptide Synthesis (SPPS)
The following workflow illustrates the general strategy for incorporating a D-lactyl unit derived

from (+)-tert-Butyl D-lactate into a growing peptide chain during Solid-Phase Peptide

Synthesis (SPPS). This process typically involves the activation of the hydroxyl group of the

lactate moiety followed by coupling with the N-terminus of the resin-bound peptide.
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Solid-Phase Peptide Synthesis (SPPS) Cycle

Resin-Bound Peptide

H₂N-AAₙ-...-AA₁-Resin

Coupling to N-terminus of
Resin-Bound Peptide

(+)-tert-Butyl D-lactate

HO-CH(CH₃)-COOtBu

Activation of Hydroxyl Group
(e.g., with a coupling reagent)

Selective Deprotection of
tert-Butyl Ester (if required)

Cleavage from Resin
& Global Deprotection

{Final Depsipeptide | H-D-Lactyl-AAₙ-...-AA₁-OH}

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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